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Compound of Interest

Compound Name:
(R)-(-)-2-Phenylglycine chloride

hydrochloride

Cat. No.: B110789 Get Quote

An In-depth Technical Guide to (R)-(-)-2-Phenylglycine Chloride Hydrochloride: Properties,

Characterization, and Applications

Introduction: The Significance of a Chiral Building
Block
(R)-(-)-2-Phenylglycine chloride hydrochloride, a derivative of the non-proteinogenic amino

acid phenylglycine, stands as a cornerstone chiral building block in modern medicinal chemistry

and pharmaceutical development.[1][2] Its structural architecture, featuring a defined

stereocenter at the α-carbon and a highly reactive acyl chloride, makes it an invaluable

intermediate for the asymmetric synthesis of complex, biologically active molecules.[1] This

guide, designed for researchers, scientists, and drug development professionals, offers a

comprehensive exploration of its core physical and chemical properties, validated analytical

protocols, and key synthetic applications. Understanding these characteristics is paramount for

its effective handling, characterization, and strategic implementation in synthetic workflows

targeting novel therapeutics, particularly in the realms of neurological and cardiovascular

medicine.[1]

Identified by its CAS Registry Number 39878-87-0, this compound possesses the molecular

formula C₈H₉Cl₂NO and a molecular weight of approximately 206.07 g/mol .[1][3] Its

hydrochloride salt form enhances water solubility, a common strategy in pharmaceutical

chemistry to improve the handling and reactivity of amine-containing intermediates.[1]
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PART 1: Core Physicochemical Properties
The physical and chemical properties of a synthetic intermediate dictate its storage, handling,

and reaction conditions. (R)-(-)-2-Phenylglycine chloride hydrochloride is typically a white to

off-white or light brown crystalline solid.[1][2][3] Its properties are fundamentally linked to the

presence of ionic functional groups and its inherent chirality.[1]

Physical Data Summary
The key physical descriptors of this compound are summarized below. These values are critical

for laboratory handling, solvent selection, and preliminary characterization.

Property Value Source(s)

Appearance
White to off-white crystalline

powder/solid
[1][2]

Molecular Formula C₈H₉Cl₂NO [1][3]

Molecular Weight 206.07 g/mol [1][3]

Melting Point
Approx. 117-177 °C

(decomposes)
[1][4][5]

Solubility Soluble in water [1]

Optical Activity
Exhibits optical activity due to

the (R)-enantiomer
[2]

Note: The reported melting point varies, often with decomposition, which is common for

reactive acid chlorides.

Chemical Structure and Reactivity
The reactivity of (R)-(-)-2-Phenylglycine chloride hydrochloride is dominated by the

electrophilic acyl chloride group. This functional group is highly susceptible to nucleophilic

attack, making the compound an excellent acylating agent.

Key Reactive Traits:
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Moisture Sensitivity: The compound readily hydrolyzes in the presence of water or

atmospheric moisture to yield (R)-(-)-2-Phenylglycine hydrochloride.[3] This necessitates

storage under inert, anhydrous conditions to maintain its integrity.[6]

Nucleophilic Acyl Substitution: It reacts readily with a wide range of nucleophiles. For

instance, with alcohols, it forms esters, and with primary or secondary amines, it forms

amides. This reactivity is the foundation of its utility in peptide synthesis and the construction

of other complex organic molecules.[7]

Stability: While reactive, the compound is stable when stored correctly in a dry, cool, and

well-ventilated place, away from incompatible materials like strong bases and oxidizing

agents.[6][8]

Below is a diagram illustrating the fundamental reactivity of (R)-(-)-2-Phenylglycine chloride
hydrochloride with common nucleophiles, a core principle validating its role as a synthetic

intermediate.
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Core Reactivity Pathway

(R)-(-)-2-Phenylglycine
Chloride Hydrochloride

(R)-Phenylglycine
(Hydrolysis Product)

+ H₂O
(Moisture)

Chiral Amide Product+ R₂NH (Amine)

Chiral Ester Product

+ R'OH (Alcohol)

Nucleophiles
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General Synthesis Workflow

Racemic 2-Phenylglycine

Chiral Resolution
(e.g., with Tartaric Acid)

Pure (R)-(-)-2-Phenylglycine

Chlorination
(e.g., PCl₅ or SOCl₂)

(R)-(-)-2-Phenylglycine
Chloride Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

